4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

• IUPAC Name: 3-acetyl-1-benzyl-2-(4-chlorophenyl)-4-hydroxy-2H-pyrrol-5-one
• InChI: InChI=1S/C19H16ClNO3/c1-12(22)16-17(14-7-9-15(20)10-8-14)21(19(24)18(16)23)11-13-5-3-2-4-6-13/h2-10,17,23H,11H2,1H3
• InChI Key: IULCYQSQUWJEEG-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=C(C(=O)N(C1C2=CC=C(C=C2)Cl)CC3=CC=CC=C3)O
• Molecular Formula: C19H16ClNO3
• Molecular Weight: 341.8 g/mol
• Solubility: >51.3 [ug/mL] (The mean of the results at pH 7.4)

Description

4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one, also known as ACBP, is a synthetic compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one involves its ability to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which play a crucial role in the inflammatory response. 4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one also acts as an antioxidant, scavenging free radicals and protecting cells from oxidative damage.
Biochemical and Physiological Effects
4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been shown to exhibit various biochemical and physiological effects, including anti-inflammatory, analgesic, and antipyretic properties. It also exhibits a potent cytotoxic effect against cancer cells, making it a potential candidate for the development of new anticancer drugs.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is its high potency and selectivity, making it a valuable tool for studying the role of certain enzymes in various biological processes. However, its use in lab experiments is limited by its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several potential future directions for research on 4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one. One area of interest is the development of new drugs based on its structure and mechanism of action. Another area of focus is the study of its potential applications in the treatment of neurodegenerative diseases, such as Alzheimer's disease. Additionally, further research is needed to explore its potential as a diagnostic tool for certain diseases, such as cancer.

Synthesis Methods

4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one can be synthesized through a multistep process involving the reaction of benzaldehyde with malonic acid, followed by cyclization, acetylation, and chlorination. The final product is obtained through the reduction of the resulting compound with sodium borohydride.

Scientific Research Applications

4-acetyl-1-benzyl-5-(4-chlorophenyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one has been studied extensively in various scientific fields, including pharmacology, biochemistry, and biotechnology. It has been found to exhibit potential applications in the development of new drugs, as well as in the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease.